Cas no 2138269-53-9 (2-(3,3-difluoro-2,2-dimethylpentyl)-2H-1,2,3-triazol-4-amine)

• Product Name: 2-(3,3-difluoro-2,2-dimethylpentyl)-2H-1,2,3-triazol-4-amine
• CAS No: 2138269-53-9
• MF: C₉H₁₆F₂N₄
• MW: 218.246948242188
• CID: 6069381
• PubChem ID: 165471908
• Update Time: 2025-05-25

2-(3,3-difluoro-2,2-dimethylpentyl)-2H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3,3-difluoro-2,2-dimethylpentyl)-2H-1,2,3-triazol-4-amine
• 2138269-53-9
• EN300-1114444

• Inchi： 1S/C9H16F2N4/c1-4-9(10,11)8(2,3)6-15-13-5-7(12)14-15/h5H,4,6H2,1-3H3,(H2,12,14)
• InChI Key： BUWZYPZITDAYKU-UHFFFAOYSA-N
• SMILES： FC(CC)(C(C)(C)CN1N=CC(N)=N1)F

Computed Properties

• Exact Mass: 218.13430285g/mol
• Monoisotopic Mass: 218.13430285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 56.7Ų

Additional information on 2-(3,3-difluoro-2,2-dimethylpentyl)-2H-1,2,3-triazol-4-amine

Introduction to 2-(3,3-difluoro-2,2-dimethylpentyl)-2H-1,2,3-triazol-4-amine (CAS No. 2138269-53-9)

2-(3,3-difluoro-2,2-dimethylpentyl)-2H-1,2,3-triazol-4-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. This compound, identified by the CAS number 2138269-53-9, belongs to the triazole class of heterocyclic compounds, which are widely recognized for their broad spectrum of biological activities. The presence of fluorine atoms and a bulky alkyl group in its molecular structure contributes to its distinctive chemical behavior and potential applications in drug development.

The molecular structure of 2-(3,3-difluoro-2,2-dimethylpentyl)-2H-1,2,3-triazol-4-amine consists of a triazole ring fused with an amine functional group, attached to a branched alkyl chain that is further substituted with two fluorine atoms. This configuration imparts a high degree of steric hindrance and electronic richness to the molecule, making it an attractive candidate for further chemical modifications and biological evaluations. The fluorine atoms, in particular, are known to enhance metabolic stability and binding affinity in drug molecules, which is a critical factor in the design of novel therapeutics.

In recent years, there has been a surge in research focused on developing new scaffolds for drug discovery. Triazole derivatives have emerged as particularly promising candidates due to their ability to interact with biological targets in multiple ways. The compound CAS No. 2138269-53-9 is no exception and has been studied for its potential role in modulating various biological pathways. Specifically, its amine group provides a site for hydrogen bonding interactions with target proteins, while the fluorinated alkyl chain enhances lipophilicity and membrane permeability.

One of the most compelling aspects of 2-(3,3-difluoro-2,2-dimethylpentyl)-2H-1,2,3-triazol-4-amine is its versatility in serving as a building block for more complex pharmacophores. Researchers have leveraged this compound to synthesize novel analogs with enhanced potency and selectivity. For instance, studies have demonstrated its utility in generating derivatives that exhibit inhibitory activity against enzymes involved in inflammatory pathways. These findings align with the growing interest in developing targeted therapies for chronic inflammatory diseases.

The synthesis of CAS No. 2138269-53-9 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of fluorine atoms into the molecular framework necessitates specialized methodologies to prevent unwanted side reactions. Advances in synthetic chemistry have enabled more efficient routes to this compound, making it more accessible for large-scale production and further investigation.

From a computational chemistry perspective, the molecular dynamics and binding affinities of 2-(3,3-difluoro-2,2-dimethylpentyl)-2H-1,2,3-triazol-4-amine have been extensively modeled using state-of-the-art software tools. These simulations have provided valuable insights into how the compound interacts with biological targets at the atomic level. Such detailed understanding is crucial for optimizing its pharmacological properties and designing next-generation drugs.

The pharmacological profile of this compound has been explored through both in vitro and in vivo studies. Initial assays have shown promising results in terms of binding affinity and selectivity towards certain enzymes and receptors. For example, preliminary data suggest that derivatives of CAS No. 2138269-53-9 may exhibit inhibitory effects on cyclooxygenase (COX) enzymes without significant side effects associated with non-selective COX inhibitors. This could make it a valuable candidate for developing anti-inflammatory agents.

Furthermore，the incorporation of fluorine atoms into the molecular structure has been linked to improved pharmacokinetic properties such as enhanced bioavailability and prolonged half-life. These attributes are highly desirable in drug development as they can lead to more effective therapeutic outcomes with fewer dosing requirements. The unique combination of steric bulk from the dimethylpentyl group and electronic effects from fluorine substitution makes this compound particularly interesting for further exploration.

Recent advancements in medicinal chemistry have also highlighted the importance of structure-based drug design (SBDD). By leveraging high-resolution structural information from crystallography or NMR spectroscopy, CAS No 2138269 -53 -9 can be optimized for better target engagement . This approach has already led to several successful drug candidates entering clinical trials , underscoring its potential relevance . p > < p > The future directions regarding research on 2138269 -53 -9 involve exploring its potential applications beyond traditional pharmaceuticals . For instance , researchers are investigating whether it could serve as an intermediate material or catalyst precursor due . Its unique reactivity profile might open new avenues across various industrial sectors . p > < p > Environmental considerations also play an increasingly important role when evaluating new compounds like this one . Efforts are being made toward sustainable synthesis methods that minimize waste generation while maintaining high yields . Such practices align well within green chemistry principles aimed at reducing environmental impact throughout all stages production life cycle . p > < p > In conclusion, CAS No .2138269 -53 -9 represents significant promise within pharmaceutical research thanks versatility biological activity potential applications . Continued studies will likely uncover even more about what makes this particular triazole derivative stand out among others being explored today , paving way novel treatments await discovery next generation medicines . p >